1,2-di-tert-butyl 4-(aminomethyl)-4-fluoropyrazolidine-1,2-dicarboxylate
Overview
Description
1,2-Di-tert-butyl 4-(aminomethyl)-4-fluoropyrazolidine-1,2-dicarboxylate (DBFPD) is an organic compound that is widely used in scientific research. It is a highly stable, water-soluble molecule with a low toxicity profile, making it an attractive choice for a variety of laboratory experiments. DBFPD has been used in a wide range of studies, from drug discovery to environmental research.
Scientific Research Applications
1,2-di-tert-butyl 4-(aminomethyl)-4-fluoropyrazolidine-1,2-dicarboxylate has numerous applications in scientific research. It has been used in the development of new drugs, as a tool to study the effects of drugs on biochemical pathways, and as a tool to study the effects of environmental contaminants on biochemical pathways. It has also been used in the study of enzyme structure and function, and in the study of the structure and function of proteins. In addition, 1,2-di-tert-butyl 4-(aminomethyl)-4-fluoropyrazolidine-1,2-dicarboxylate has been used in the study of the effects of different chemicals on the environment.
Mechanism of Action
The mechanism of action of 1,2-di-tert-butyl 4-(aminomethyl)-4-fluoropyrazolidine-1,2-dicarboxylate is not fully understood. However, it is known that the compound is able to interact with proteins and enzymes, to modify their structure and function. This interaction is believed to be mediated by the presence of the tert-butyl group, which is able to form hydrogen bonds with amino acid residues in the target protein or enzyme. The presence of the aminomethyl group is also thought to be important for the interaction, as it is able to form hydrogen bonds with the carboxyl groups of the target protein or enzyme.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1,2-di-tert-butyl 4-(aminomethyl)-4-fluoropyrazolidine-1,2-dicarboxylate are not yet fully understood. However, studies have shown that the compound can interact with proteins and enzymes, to modify their structure and function. This interaction is believed to be mediated by the presence of the tert-butyl group, which is able to form hydrogen bonds with amino acid residues in the target protein or enzyme. In addition, the presence of the aminomethyl group is also thought to be important for the interaction, as it is able to form hydrogen bonds with the carboxyl groups of the target protein or enzyme.
Advantages and Limitations for Lab Experiments
The main advantage of using 1,2-di-tert-butyl 4-(aminomethyl)-4-fluoropyrazolidine-1,2-dicarboxylate in laboratory experiments is its stability and low toxicity profile. The compound is highly stable in a wide range of solvents, making it an ideal choice for a variety of laboratory experiments. In addition, the compound has a low toxicity profile, making it safe to use in experiments involving living organisms. The main limitation of using 1,2-di-tert-butyl 4-(aminomethyl)-4-fluoropyrazolidine-1,2-dicarboxylate in laboratory experiments is that it is not as effective as other compounds in some applications. For example, it is not as effective as other compounds in the study of enzyme structure and function.
Future Directions
There are numerous potential future directions for the use of 1,2-di-tert-butyl 4-(aminomethyl)-4-fluoropyrazolidine-1,2-dicarboxylate in scientific research. One potential area of research is the use of the compound in drug discovery. The compound could be used to study the effects of drugs on biochemical pathways, and to identify potential new drug targets. Another potential area of research is the use of the compound in environmental research. The compound could be used to study the effects of environmental contaminants on biochemical pathways, and to identify potential new environmental pollutants. Finally, the compound could be used to study the effects of different chemicals on the environment, and to identify potential new environmental pollutants.
Synthesis Methods
1,2-di-tert-butyl 4-(aminomethyl)-4-fluoropyrazolidine-1,2-dicarboxylate can be synthesized using a variety of methods. The most common method is the reaction of 1,2-dicarboxylic acid with 4-aminomethyl-4-fluoropyrazolidine in the presence of a tert-butyl group. The reaction occurs in a two-step process, with the first step involving the formation of an ester and the second step involving the formation of the desired product. The reaction is typically carried out in a solvent such as ethanol or acetonitrile.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1,2-di-tert-butyl 4-(aminomethyl)-4-fluoropyrazolidine-1,2-dicarboxylate involves the reaction of tert-butyl acetoacetate with hydrazine hydrate to form 4-hydrazinyl-2,2-dimethyl-3-oxobutanoic acid. This intermediate is then reacted with paraformaldehyde and hydrochloric acid to form 4-(aminomethyl)-2,2-dimethyl-3-oxobutanoic acid. The final step involves the reaction of this intermediate with tert-butyl 4-fluoropyrazole-1,2-dicarboxylate to form the target compound.", "Starting Materials": [ "tert-butyl acetoacetate", "hydrazine hydrate", "paraformaldehyde", "hydrochloric acid", "tert-butyl 4-fluoropyrazole-1,2-dicarboxylate" ], "Reaction": [ "Reaction 1: tert-butyl acetoacetate + hydrazine hydrate -> 4-hydrazinyl-2,2-dimethyl-3-oxobutanoic acid", "Reaction 2: 4-hydrazinyl-2,2-dimethyl-3-oxobutanoic acid + paraformaldehyde + hydrochloric acid -> 4-(aminomethyl)-2,2-dimethyl-3-oxobutanoic acid", "Reaction 3: 4-(aminomethyl)-2,2-dimethyl-3-oxobutanoic acid + tert-butyl 4-fluoropyrazole-1,2-dicarboxylate -> 1,2-di-tert-butyl 4-(aminomethyl)-4-fluoropyrazolidine-1,2-dicarboxylate" ] } | |
CAS RN |
2703774-18-7 |
Product Name |
1,2-di-tert-butyl 4-(aminomethyl)-4-fluoropyrazolidine-1,2-dicarboxylate |
Molecular Formula |
C14H26FN3O4 |
Molecular Weight |
319.4 |
Purity |
95 |
Origin of Product |
United States |
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